Cas no 1443304-17-3 (3-[(2,4-difluorophenoxy)methyl]benzaldehyde)

• Product Name: 3-[(2,4-difluorophenoxy)methyl]benzaldehyde
• CAS No: 1443304-17-3
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD19443574
• CID: 5218956
• Update Time: 2026-03-06

3-[(2,4-difluorophenoxy)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[(2,4-difluorophenoxy)methyl]benzaldehyde

• MDL： MFCD19443574
• Inchi： 1S/C14H10F2O2/c15-12-4-5-14(13(16)7-12)18-9-11-3-1-2-10(6-11)8-17/h1-8H,9H2
• InChI Key： XDFWZTMCRRIEKG-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(COC2=CC=C(F)C=C2F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-[(2,4-difluorophenoxy)methyl]benzaldehyde

Professional Introduction to 3-[(2,4-difluorophenoxy)methyl]benzaldehyde (CAS No. 1443304-17-3)

3-[(2,4-difluorophenoxy)methyl]benzaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1443304-17-3, represents a fascinating intersection of fluorinated aromatic chemistry and functional group modifications. The presence of both fluorine atoms and an aldehyde group in its molecular structure imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-[(2,4-difluorophenoxy)methyl]benzaldehyde consists of a benzaldehyde core substituted with a 2,4-difluorophenoxy methyl group. This configuration not only enhances the compound's lipophilicity but also introduces specific electronic and steric effects that can influence its interactions with biological targets. The fluorine atoms, in particular, are known for their ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic profiles of pharmaceutical compounds.

In recent years, there has been a surge in research focusing on the development of novel fluorinated compounds for therapeutic applications. The unique properties of 3-[(2,4-difluorophenoxy)methyl]benzaldehyde have made it a subject of interest for researchers exploring new drug candidates. Its potential utility spans across multiple therapeutic areas, including oncology, anti-inflammatory agents, and central nervous system (CNS) drugs. The compound's aldehyde functionality provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

One of the most compelling aspects of 3-[(2,4-difluorophenoxy)methyl]benzaldehyde is its role as a key intermediate in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its use in the preparation of kinase inhibitors, which are critical in targeting aberrant signaling pathways involved in cancer progression. The fluorine substituents on the aromatic ring have been shown to enhance binding interactions with protein targets, leading to improved drug efficacy. Additionally, the aldehyde group can be readily converted into other functional groups such as amides or hydrazones, expanding its synthetic utility.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. Compounds like 3-[(2,4-difluorophenoxy)methyl]benzaldehyde contribute to this trend by offering a versatile scaffold for drug discovery. Recent advances in computational chemistry and high-throughput screening have further accelerated the process of identifying promising candidates derived from this compound. These technologies allow researchers to rapidly evaluate the biological activity of various derivatives, streamlining the drug development pipeline.

Beyond its pharmaceutical applications, 3-[(2,4-difluorophenoxy)methyl]benzaldehyde has also found utility in agrochemical research. Fluorinated compounds are known for their enhanced stability and bioavailability, making them ideal candidates for developing next-generation pesticides and herbicides. The specific chemical environment provided by this compound's structure allows for interactions with biological targets that are distinct from traditional agrochemicals, potentially leading to more effective and environmentally sustainable solutions.

The synthesis of 3-[(2,4-difluorophenoxy)methyl]benzaldehyde involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods play crucial roles in constructing the desired molecular framework efficiently.

The growing body of research on 3-[(2,4-difluorophenoxy)methyl]benzaldehyde underscores its significance as a building block in modern chemistry. As our understanding of biological systems continues to evolve, compounds like this one will remain indispensable tools for discovering new therapeutic agents. The integration of cutting-edge synthetic techniques with innovative biological assays will further unlock the potential of this compound and its derivatives in addressing complex diseases.

In conclusion, 3-[(2,4-difluorophenoxy)methyl]benzaldehyde (CAS No. 1443304-17-3) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for further development into novel bioactive molecules. The ongoing research into this compound highlights its importance as a key intermediate in drug discovery and underscores the continued relevance of fluorinated compounds in modern medicinal chemistry.